Cas no 56286-72-7 (2,5-bis(trifluoromethyl)furan)
2,5-bis(trifluoromethyl)furan Chemical and Physical Properties
Names and Identifiers
-
- 2,5-bis(trifluoromethyl)furan
- 2,5-Bis(trifluormethyl)furan
- 2,5-Bis-(trifluormethyl)furan
- 2,5-bis-trifluoromethyl-furan
- AC1MC4Y6
- AG-A-26176
- CTK7B6754
- PC0432
- SBB093228
- Sitagliptin Impurity 162
- ULGLWGFLVRSWIF-UHFFFAOYSA-N
- 56286-72-7
- DTXSID60371167
- MFCD00525571
- SCHEMBL5081325
- DB-030623
-
- MDL: MFCD00525571
- Inchi: 1S/C6H2F6O/c7-5(8,9)3-1-2-4(13-3)6(10,11)12/h1-2H
- InChI Key: ULGLWGFLVRSWIF-UHFFFAOYSA-N
- SMILES: FC(C1=CC=C(C(F)(F)F)O1)(F)F
Computed Properties
- Exact Mass: 204.00098366g/mol
- Monoisotopic Mass: 204.00098366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 13.1Ų
2,5-bis(trifluoromethyl)furan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 043253-250mg |
2,5-Bis(trifluoromethyl)furan |
56286-72-7 | 95% | 250mg |
£196.00 | 2022-03-01 | |
| Fluorochem | 043253-1g |
2,5-Bis(trifluoromethyl)furan |
56286-72-7 | 95% | 1g |
£391.00 | 2022-03-01 | |
| Fluorochem | 043253-5g |
2,5-Bis(trifluoromethyl)furan |
56286-72-7 | 95% | 5g |
£1200.00 | 2022-03-01 | |
| abcr | AB227643-250 mg |
2,5-Bis(trifluoromethyl)furan; . |
56286-72-7 | 250mg |
€357.80 | 2023-06-22 | ||
| abcr | AB227643-1 g |
2,5-Bis(trifluoromethyl)furan; . |
56286-72-7 | 1g |
€671.60 | 2023-06-22 | ||
| Oakwood | 043253-250mg |
2,5-Bis(trifluoromethyl)furan |
56286-72-7 | 97% | 250mg |
$205.00 | 2024-07-19 | |
| Oakwood | 043253-1g |
2,5-Bis(trifluoromethyl)furan |
56286-72-7 | 97% | 1g |
$410.00 | 2024-07-19 | |
| Oakwood | 043253-5g |
2,5-Bis(trifluoromethyl)furan |
56286-72-7 | 97% | 5g |
$1260.00 | 2024-07-19 | |
| Oakwood | 043253-25g |
2,5-Bis(trifluoromethyl)furan |
56286-72-7 | 97% | 25g |
$3995.00 | 2024-07-19 | |
| abcr | AB227643-250mg |
2,5-Bis(trifluoromethyl)furan; . |
56286-72-7 | 250mg |
€390.50 | 2025-04-17 |
2,5-bis(trifluoromethyl)furan Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2,5-bis(trifluoromethyl)furan
Recent Advances in the Study of 2,5-bis(trifluoromethyl)furan (CAS: 56286-72-7) in Chemical Biology and Pharmaceutical Research
2,5-bis(trifluoromethyl)furan (CAS: 56286-72-7) is a fluorinated heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug development. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.
Recent studies have highlighted the importance of 2,5-bis(trifluoromethyl)furan as a versatile building block in organic synthesis. Its electron-withdrawing trifluoromethyl groups and aromatic furan ring structure make it an attractive scaffold for designing novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating potent enzyme inhibitors targeting various disease pathways.
In pharmaceutical research, 2,5-bis(trifluoromethyl)furan has shown promise as a key intermediate in the synthesis of antiviral and anticancer agents. Research conducted at several academic institutions has revealed that derivatives of this compound exhibit significant activity against specific viral proteases and cancer cell lines. The compound's metabolic stability and ability to cross biological membranes make it particularly valuable for drug design.
The mechanism of action for 2,5-bis(trifluoromethyl)furan derivatives appears to involve multiple pathways. Recent in vitro studies suggest that these compounds can modulate protein-protein interactions and disrupt critical cellular signaling pathways. A 2024 publication in ACS Chemical Biology provided structural insights into how these molecules interact with biological targets at the molecular level.
From a synthetic chemistry perspective, new methodologies have been developed to efficiently produce 2,5-bis(trifluoromethyl)furan and its derivatives. Recent advances in catalytic fluorination and cross-coupling reactions have significantly improved the yield and purity of these compounds, as reported in several 2023-2024 chemistry publications.
Safety and toxicity studies of 2,5-bis(trifluoromethyl)furan are ongoing, with preliminary data suggesting a favorable profile for pharmaceutical applications. However, researchers emphasize the need for comprehensive preclinical evaluation before clinical development can proceed. Current investigations are focusing on optimizing the pharmacokinetic properties of lead compounds derived from this scaffold.
Looking forward, the unique properties of 2,5-bis(trifluoromethyl)furan position it as a promising candidate for further drug discovery efforts. Several pharmaceutical companies have included derivatives of this compound in their development pipelines, particularly for infectious diseases and oncology indications. Continued research is expected to uncover additional therapeutic applications for this versatile chemical entity.
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